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Compound of Interest

Compound Name: 4(15),11-Oppositadien-1-ol

Cat. No.: B1159698

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of
4(15),11-Oppositadien-1-ol. Given the absence of a specific Safety Data Sheet (SDS) for this
compound, these procedures are based on the general properties of sesquiterpenoid alcohols
and established best practices for handling flammable and potentially hazardous laboratory
chemicals. All personnel must adhere to their institution's specific hazardous waste
management policies and all applicable local, state, and federal regulations.

Immediate Safety and Hazard Assessment

While specific toxicity data for 4(15),11-Oppositadien-1-ol is not readily available, it should be
handled as a hazardous substance. Based on its chemical class as a sesquiterpenoid alcohol,
it is prudent to assume the following potential hazards:

o Flammability: Alcohols are flammable. Keep away from open flames, sparks, and other
ignition sources.

e [rritation: May cause skin and eye irritation upon contact.
o Respiratory Effects: Inhalation of vapors may cause respiratory tract irritation.

e Environmental Hazard: The environmental fate and effects of this compound are unknown. It
should not be released into the environment.
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Personal Protective Equipment (PPE) is mandatory when handling 4(15),11-Oppositadien-1-
ol:

» Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses or goggles.
e Lab Coat: A standard laboratory coat.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.

Quantitative Data Summary

Due to the lack of a specific SDS for 4(15),11-Oppositadien-1-ol, experimentally determined
quantitative data is limited. The following table includes calculated properties for a closely
related compound, Opposita-4(15),11-dien-1-«beta»-ol, to provide an estimation of its physical
and chemical characteristics.

Property Value Source

Molecular Formula C15H240 Cheméo[1]
Molecular Weight 220.35 g/mol Cheméo[1]
Normal Boiling Point (Tboil) 647.69 K (calculated) Cheméo[1]

logPoct/wat (Octanol/Water i
. . 3.696 (calculated) Cheméo[1]
Partition Coefficient)

Water Solubility (log10WS) -4.25 (calculated in mol/l) Cheméo[1]

The high calculated logP value and low water solubility suggest that this compound should not
be disposed of down the drain[1][2].

Experimental Protocols: Disposal Procedures

The proper disposal of 4(15),11-Oppositadien-1-ol must be handled as hazardous waste. The
following step-by-step protocol should be followed:
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e Segregation: Do not mix 4(15),11-Oppositadien-1-ol waste with other waste streams unless
compatibility is confirmed. It should be collected as a flammable liquid waste.

e Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be compatible with flammable organic compounds.

o For small quantities (<5 gallons), glass bottles are suitable. For larger quantities, metal
cans should be used[3].

o The container should be kept closed at all times except when adding waste.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full
chemical name: "4(15),11-Oppositadien-1-ol."

o Indicate the approximate concentration and any other components mixed in the waste.
e Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) that is well-
ventilated and away from sources of ignition[4][5].

o The SAA should have secondary containment to control any potential spills.
e Disposal Request:

o Once the container is full or has been in storage for the maximum allowed time per
institutional guidelines (e.g., up to 90 days), contact your institution's Environmental Health
and Safety (EHS) department to arrange for pickup and disposal[6].

o Do not attempt to dispose of this chemical through standard trash or down the drain[5][7].

Spill and Emergency Procedures

» Small Spills:
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o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

o Collect the contaminated absorbent material into a sealed container for hazardous waste
disposal.

o Clean the spill area with soap and water.

e Large Spills:
o Evacuate the area immediately.
o Alert your institution's EHS or emergency response team.
o Prevent the spill from entering drains.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the proper disposal workflow for 4(15),11-Oppositadien-1-ol.
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Caption: Disposal workflow for 4(15),11-Oppositadien-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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